Cas no 1805979-74-1 (5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a versatile reactive profile, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups—chloromethyl, cyano, difluoromethyl, and trifluoromethyl—enhances its utility in nucleophilic substitution and cross-coupling reactions. The electron-withdrawing trifluoromethyl and cyano groups contribute to its stability and reactivity in heterocyclic modifications. Its structural features are particularly advantageous for developing bioactive compounds, including potential enzyme inhibitors or fluorinated analogs. The compound's well-defined reactivity and compatibility with diverse synthetic pathways make it a preferred choice for researchers seeking to incorporate fluorinated pyridine scaffolds into advanced molecular designs.

5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine structure

1805979-74-1 structure

Product Name:5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

CAS No:1805979-74-1

MF:C₉H₄ClF₅N₂

MW:270.586478233337

CID:4880423

Update Time:2025-05-19

5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
- Inchi： 1S/C9H4ClF5N2/c10-1-4-3-17-5(2-16)7(9(13,14)15)6(4)8(11)12/h3,8H,1H2
- InChI Key： JGZAMIFODQWLCP-UHFFFAOYSA-N
- SMILES： ClCC1=CN=C(C#N)C(C(F)(F)F)=C1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 310
XLogP3: 2.8
Topological Polar Surface Area: 36.7

5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029037986-250mg	5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine	1805979-74-1	95%	250mg	$1,058.40	2022-04-01
Alichem	A029037986-500mg	5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine	1805979-74-1	95%	500mg	$1,600.75	2022-04-01
Alichem	A029037986-1g	5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine	1805979-74-1	95%	1g	$3,097.65	2022-04-01

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Additional information on 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine, identified by the CAS number 1805979-74-1, is a highly specialized organic molecule with a complex structure and diverse applications. This pyridine derivative has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science due to its unique chemical properties and potential for functionalization. The molecule's structure, featuring a pyridine ring substituted with chlorine, cyano, difluoromethyl, and trifluoromethyl groups, offers a platform for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of fluorinated compounds like 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine in drug discovery. The presence of multiple fluorinated groups enhances the molecule's lipophilicity and bioavailability, making it a promising candidate for therapeutic agents. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical targets in oncology and infectious disease treatments. The compound's ability to modulate these targets has been validated through in vitro assays and computational modeling, underscoring its value in preclinical studies.

In the agricultural sector, the compound has shown potential as a lead molecule for developing new pesticides. Its structure allows for selective toxicity against pests while minimizing environmental impact. Field trials have demonstrated its efficacy against key agricultural pests, such as aphids and nematodes, without adverse effects on non-target organisms. This dual functionality—combining high potency with environmental safety—positions it as a sustainable solution in pest management.

The synthesis of 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine involves a multi-step process that incorporates advanced organic chemistry techniques. The use of palladium-catalyzed cross-coupling reactions has enabled efficient construction of the pyridine ring system with high regioselectivity. Furthermore, the introduction of fluorinated substituents through electrophilic substitution has been optimized to ensure scalability and cost-effectiveness. These advancements have made the compound more accessible for large-scale production and application.

From a materials science perspective, the compound exhibits interesting electronic properties that make it suitable for applications in organic electronics. Its electron-deficient pyridine ring and fluorinated substituents contribute to high electron affinity, which is advantageous in designing new materials for solar cells and light-emitting diodes (LEDs). Preliminary studies have shown promising results in terms of charge transport properties, paving the way for further exploration in this domain.

In conclusion, 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No: 1805979-74-1) stands out as a versatile molecule with broad applicability across multiple industries. Its unique chemical structure, combined with cutting-edge research findings, underscores its potential to drive innovation in drug development, agriculture, and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern chemistry.